1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3,4-dimethoxybenzenesulfonyl)piperazine

• IUPAC Name: 3-cyclopropyl-6-[4-(3,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C20H24N6O4S/c1-29-16-6-5-15(13-17(16)30-2)31(27,28)25-11-9-24(10-12-25)19-8-7-18-21-22-20(14-3-4-14)26(18)23-19/h5-8,13-14H,3-4,9-12H2,1-2H3
• InChI Key: CHGYNBUBTDEPRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN4C(=NN=C4C5CC5)C=C3)OC
• Molecular Formula: C20H24N6O4S
• Molecular Weight: 444.5 g/mol

Description

The compound contains several functional groups including a triazolo[4,3-b]pyridazine ring, a cyclopropyl group, a piperazine ring, and a benzenesulfonyl group with two methoxy groups. These functional groups could potentially contribute to the compound’s reactivity and biological activity.

Synthesis Analysis

While the specific synthesis for this compound is not available, compounds with similar structures are often synthesized through multi-step reactions involving the formation of the triazole ring, followed by the introduction of the other functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazolo[4,3-b]pyridazine ring fused with a cyclopropyl group and a piperazine ring substituted with a benzenesulfonyl group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-donating methoxy groups and the electron-withdrawing sulfonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar sulfonyl group and the nonpolar cyclopropyl group could impact its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Compounds with similar structures have shown a wide range of biological activities, including anticancer, antimicrobial, and enzyme inhibitory activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with all chemicals, appropriate safety precautions should be taken when handling and disposing of this compound.

Future Directions

Future research could involve further exploration of the biological activity of this compound, as well as modifications to its structure to enhance its activity or reduce potential side effects.